Cas no 88903-23-5 (Tetradecanal, 3-hydroxy-2,2-dimethyl-)

• Product name: Tetradecanal, 3-hydroxy-2,2-dimethyl-
• CAS No: 88903-23-5
• MF: C₁₆H₃₂O₂
• MW: 256.42408
• CID: 1934063
• PubChem ID: 13205336

Tetradecanal, 3-hydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Tetradecanal, 3-hydroxy-2,2-dimethyl-
• 3-hydroxy-2,2-dimethyltetradecanal
• DTXSID40527544
• 88903-23-5

• Inchi： InChI=1S/C16H32O2/c1-4-5-6-7-8-9-10-11-12-13-15(18)16(2,3)14-17/h14-15,18H,4-13H2,1-3H3
• InChI Key： VEHKSWUVOHLUED-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(C(C)(C)C=O)O

Computed Properties

• Exact Mass: 256.240230259Da
• Monoisotopic Mass: 256.240230259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų